Cas no 69704-27-4 (2-Butyne,1,4-dipropoxy-)
2-Butyne,1,4-dipropoxy- structure
Product Name:2-Butyne,1,4-dipropoxy-
CAS No:69704-27-4
MF:C10H18O2
MW:170.248723506927
CID:529027
PubChem ID:3017958
Update Time:2025-04-19
2-Butyne,1,4-dipropoxy- Chemical and Physical Properties
Names and Identifiers
-
- 2-Butyne,1,4-dipropoxy-
- 1,4-Dipropoxybut-2-yne
- DTXSID40989865
- NS00061674
- 69704-27-4
- 1,4-di-(propoxy)-2-butyne
- EINECS 274-089-1
-
- Inchi: 1S/C10H18O2/c1-3-7-11-9-5-6-10-12-8-4-2/h3-4,7-10H2,1-2H3
- InChI Key: ZCTCHUYEFFCKCW-UHFFFAOYSA-N
- SMILES: O(CC#CCOCCC)CCC
Computed Properties
- Exact Mass: 170.13074
- Monoisotopic Mass: 170.130679813g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 6
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 18.5Ų
Experimental Properties
- PSA: 18.46
2-Butyne,1,4-dipropoxy- Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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